Cas no 2149776-65-6 (2-{3-aminobicyclo3.2.1octan-3-yl}acetamide)
2-{3-aminobicyclo3.2.1octan-3-yl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-aminobicyclo3.2.1octan-3-yl}acetamide
- 2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide
- EN300-1284246
- 2149776-65-6
-
- Inchi: 1S/C10H18N2O/c11-9(13)6-10(12)4-7-1-2-8(3-7)5-10/h7-8H,1-6,12H2,(H2,11,13)
- InChI Key: LYYFTXBIUZRAEH-UHFFFAOYSA-N
- SMILES: O=C(CC1(CC2CCC(C1)C2)N)N
Computed Properties
- Exact Mass: 182.141913202g/mol
- Monoisotopic Mass: 182.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 69.1Ų
2-{3-aminobicyclo3.2.1octan-3-yl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284246-1.0g |
2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide |
2149776-65-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1284246-50mg |
2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide |
2149776-65-6 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1284246-100mg |
2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide |
2149776-65-6 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1284246-250mg |
2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide |
2149776-65-6 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1284246-500mg |
2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide |
2149776-65-6 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1284246-1000mg |
2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide |
2149776-65-6 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1284246-2500mg |
2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide |
2149776-65-6 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1284246-5000mg |
2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide |
2149776-65-6 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1284246-10000mg |
2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide |
2149776-65-6 | 10000mg |
$4236.0 | 2023-10-01 |
2-{3-aminobicyclo3.2.1octan-3-yl}acetamide Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 2-{3-aminobicyclo3.2.1octan-3-yl}acetamide
Comprehensive Overview of 2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide (CAS No. 2149776-65-6): Properties, Applications, and Research Insights
The compound 2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide (CAS No. 2149776-65-6) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its bicyclo[3.2.1]octane scaffold, combined with an acetamide functional group, makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential role as a bioactive scaffold due to its rigid three-dimensional structure, which can enhance binding affinity to biological targets.
In recent years, the demand for novel bicyclic compounds like 2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide has surged, driven by advancements in medicinal chemistry and computational drug design. This compound’s amine and amide functionalities enable diverse chemical modifications, making it a valuable building block for small-molecule therapeutics. Its CAS number 2149776-65-6 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.
One of the most discussed topics in relation to 2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide is its potential application in central nervous system (CNS) drug development. The bicyclo[3.2.1]octane core is known to improve blood-brain barrier penetration, a critical factor for neurological therapeutics. Researchers are exploring its derivatives for conditions such as neurodegenerative diseases and mood disorders, aligning with the global focus on mental health innovation.
From a synthetic chemistry perspective, the preparation of CAS 2149776-65-6 involves multi-step organic transformations, often leveraging catalytic asymmetric synthesis to achieve high enantiopurity. This aligns with the industry’s shift toward green chemistry and sustainable synthesis, as users increasingly search for eco-friendly synthetic routes and low-waste processes. The compound’s molecular weight and logP values are also frequently queried, underscoring its importance in ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiling.
Beyond pharmaceuticals, 2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide has potential applications in material science, particularly in the design of high-performance polymers and supramolecular assemblies. Its rigid structure can impart thermal stability and mechanical strength, making it a candidate for advanced coatings and nanomaterials. This dual utility in life sciences and industrial chemistry further elevates its profile in scientific literature.
In summary, 2-{3-aminobicyclo[3.2.1]octan-3-yl}acetamide (CAS No. 2149776-65-6) represents a compelling case study in interdisciplinary research. Its structural uniqueness, combined with broad applicability, positions it at the forefront of innovative chemical solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable technology.
2149776-65-6 (2-{3-aminobicyclo3.2.1octan-3-yl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)